Cas no 953242-39-2 ((5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate)

• Product Name: (5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate
• CAS No: 953242-39-2
• MF: C₂₁H₂₂N₂O₅S
• MW: 414.474784374237
• CID: 6305032
• PubChem ID: 9338782
• Update Time: 2025-05-23

(5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate
• F2496-0100
• AKOS024652837
• (5-phenylisoxazol-3-yl)methyl 4-(N,N-diethylsulfamoyl)benzoate
• 953242-39-2

• Inchi： 1S/C21H22N2O5S/c1-3-23(4-2)29(25,26)19-12-10-17(11-13-19)21(24)27-15-18-14-20(28-22-18)16-8-6-5-7-9-16/h5-14H,3-4,15H2,1-2H3
• InChI Key： QYGXBADHWJIGPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC2C=C(C3C=CC=CC=3)ON=2)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 414.12494298g/mol
• Monoisotopic Mass: 414.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate

The Chemical Compound CAS No. 953242-39-2: (5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate

The compound with CAS number 953242-39-2, known as (5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxazole ring with a benzoate group, making it a promising candidate for various applications in drug discovery and material science.

The core structure of this compound features a 1,2-oxazole ring, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The oxazole ring is further substituted with a phenyl group at the 5-position, enhancing its aromaticity and stability. This substitution pattern is crucial for the compound's reactivity and selectivity in chemical reactions. The methyl group attached to the oxazole ring serves as a connecting bridge to the benzoate moiety, which is substituted at the 4-position with a diethylsulfamoyl group.

The diethylsulfamoyl group introduces additional functionality to the molecule, contributing to its potential as a bioactive agent. Sulfonamide groups are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable in drug design. Recent studies have highlighted the importance of sulfonamide-containing compounds in inhibiting various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The combination of an oxazole ring and a benzoate group creates a molecule with both hydrophilic and hydrophobic properties, which can be advantageous in designing drugs that need to cross biological membranes efficiently. Moreover, the presence of the diethylsulfamoyl group may enhance the compound's solubility and bioavailability, making it an attractive candidate for further pharmacokinetic studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists can assess how this compound interacts with target proteins at the molecular level. These studies have revealed that the compound exhibits strong binding affinities towards certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as hypertension and neurodegenerative diseases.

In addition to its therapeutic potential, this compound has also been explored for its role in material science. The unique electronic properties of the oxazole ring make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that incorporating such heterocyclic compounds into polymer matrices can significantly improve their electrical conductivity and mechanical stability.

The synthesis of (5-phenyl-1,2-oxazol-3-yl)methyl 4-(diethylsulfamoyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent functionalization with the diethylsulfamoyl group via nucleophilic substitution. The optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the molecule's structure.

Despite its promising properties, further research is needed to fully understand the safety profile and efficacy of this compound in vivo. Preclinical studies are currently underway to evaluate its toxicity profile and pharmacokinetics in animal models. These studies will provide critical insights into whether this compound can progress to clinical trials for human use.

In conclusion, CAS No. 953242-39-2 represents a fascinating example of how advancements in organic chemistry can lead to innovative solutions in medicine and materials science. With its unique structure and diverse functional groups, this compound holds immense potential for future applications across multiple disciplines.